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Compound of Interest

Dimethyldioctylammonium
Compound Name:
bromide

Cat. No.: B1346605

For Researchers, Scientists, and Drug Development Professionals

Dimethyldioctylammonium bromide (DODAB), a quaternary ammonium compound, is a
versatile molecule with significant applications in various scientific and industrial fields. Its
amphiphilic nature, arising from the presence of both hydrophobic alkyl chains and a
hydrophilic cationic headgroup, underpins its utility as a surfactant, antimicrobial agent, and
phase transfer catalyst. This technical guide provides an in-depth overview of its core chemical
properties, structure, and known biological activities, with a focus on data relevant to research
and development.

Core Chemical Properties and Structure

Dimethyldioctylammonium bromide is characterized by a central nitrogen atom quaternized
with two methyl groups and two octyl chains, with a bromide counterion. This structure dictates
its physicochemical properties and reactivity.

Physicochemical Properties

The quantitative physicochemical properties of dimethyldioctylammonium bromide are
summarized in the table below. It is important to note that there are conflicting reports in the
literature regarding its physical state at room temperature, with some sources describing it as a
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colorless to light yellow transparent liquid and others as a white to off-white sticky solid. This
discrepancy may be due to impurities or the presence of different hydrated forms.

Property Value Source(s)
Molecular Formula CisH40BrN [1]
Molecular Weight 350.43 g/mol [1]
CAS Number 3026-69-5 [1]

Colorless to light yellow
Appearance transparent liquid OR White to [2]
off-white sticky solid

Melting Point 60-68 °C

Boiling Point Data not available

Solubilit Slightly soluble in chloroform
olubili
Y and methanol.

Structural Information

The structural identifiers for dimethyldioctylammonium bromide are provided below, offering
standardized representations for this molecule.

Identifier Value

IUPAC Name N,N-dimethyl-N-octyloctan-1-aminium bromide

CCCCCCCC--INVALID-LINK--(C)CCCCCCCC.
[Br-]

SMILES

INChI=1S/C18H40N.BrH/c1-5-7-9-11-13-15-17-
InChl 19(3,4)18-16-14-12-10-8-6-2;/h5-18H2,1-
4H3;1H/q+1;/p-1

Chemical Structure of Dimethyldioctylammonium Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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